Cas no 2137557-53-8 (Bicyclo[3.3.1]nonane-3-carboxylic acid, 9-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester)

• Product Name: Bicyclo[3.3.1]nonane-3-carboxylic acid, 9-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• CAS No: 2137557-53-8
• MF: C₁₆H₂₆ClNO₄
• MW: 331.834944248199
• CID: 5256463
• Update Time: 2025-10-29

Bicyclo[3.3.1]nonane-3-carboxylic acid, 9-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nonane-3-carboxylic acid, 9-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

• Inchi： 1S/C16H26ClNO4/c1-16(2,3)22-15(20)18-13-10-5-4-6-11(13)8-12(7-10)14(19)21-9-17/h10-13H,4-9H2,1-3H3,(H,18,20)
• InChI Key： KKWBXCBLDWOFQE-UHFFFAOYSA-N
• SMILES： C12C(NC(OC(C)(C)C)=O)C(CCC1)CC(C(OCCl)=O)C2

Additional information on Bicyclo[3.3.1]nonane-3-carboxylic acid, 9-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

Bicyclo[3.3.1]nonane-3-carboxylic acid, 9-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

The compound Bicyclo[3.3.1]nonane-3-carboxylic acid, 9-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No: 2137557-53-8) is a complex organic molecule with a bicyclic structure and multiple functional groups. This compound belongs to the class of bicyclic carboxylic acids and is characterized by its unique structural features, which make it a subject of interest in various fields of organic chemistry and materials science.

The bicyclo[3.3.1]nonane framework is a tricyclic system that provides the molecule with significant ring strain and rigidity. This structural feature is often exploited in the design of bioactive compounds and advanced materials. The presence of the chloromethyl ester group adds to the compound's versatility, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitutions and esterifications.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of advanced polymers and biodegradable materials. Researchers have demonstrated that the chloromethyl ester group can be effectively transformed into hydrophilic or hydrophobic moieties, depending on the desired application. For instance, in one notable study published in *Advanced Materials*, scientists utilized this compound to synthesize a novel class of amphiphilic polymers that exhibit excellent biocompatibility and drug delivery capabilities.

In addition to its applications in materials science, this compound has also shown promise in medicinal chemistry. The bicyclo[3.3.1]nonane core has been identified as a potential scaffold for designing small-molecule inhibitors targeting various enzymes involved in disease pathways. A recent study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme associated with neurodegenerative diseases.

The synthesis of Bicyclo[3.3.1]nonane-3-carboxylic acid, 9-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester involves a multi-step process that combines ring-closing metathesis with subsequent functionalization reactions. The use of Grubbs catalyst in the metathesis step has been shown to significantly improve the yield and selectivity of the reaction, making it more feasible for large-scale production.

From an environmental standpoint, researchers have also investigated the biodegradability of this compound and its derivatives. Studies indicate that under specific conditions, such as those involving microbial degradation, certain derivatives can be broken down into non-toxic byproducts, making them suitable for eco-friendly applications.

In conclusion, Bicyclo[3.3.1]nonane-3-carboxylic acid, 9-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No: 2137557-53-8) is a versatile compound with significant potential in multiple domains of chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for designing advanced materials and bioactive compounds.